
Application Notes: C.I. Disperse Red 54 Dyeing
of Nylon and Acrylic Fibers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

Introduction: C.I. Disperse Red 54 (C.I. 11131) is a single azo-class disperse dye known for

producing a yellow-red to scarlet shade.[1] As a non-ionic dye with low water solubility, it is

suitable for dyeing hydrophobic synthetic fibers like polyester, nylon, and acrylics.[2][3][4] Its

application on these fibers is achieved through a process where the dye, in a fine dispersion,

transfers from an aqueous bath into the amorphous regions of the fiber.[5] This process is

highly dependent on temperature, pH, and the use of auxiliary chemicals to facilitate dye

penetration and ensure level dyeing.

Application on Nylon (Polyamide): The use of disperse dyes like Disperse Red 54 on nylon

offers a significant advantage in overcoming "barré," or unevenness, which can be a challenge

with acid dyes due to variations in the fiber.[6] Disperse dyes exhibit excellent migration and

leveling properties on nylon.[6] However, this same mobility results in a key limitation: the wet

fastness properties, particularly wash fastness, are generally poor to moderate, especially in

deeper shades.[6][7] Consequently, the application of Disperse Red 54 on nylon is typically

recommended for pale to medium shades on items that do not require frequent or harsh

washing, such as lingerie.[6] The fastness to light is generally rated as moderate to good.[7]

Dyeing is typically carried out at the boil (around 100°C) in a slightly acidic dye bath.[8][9]

Application on Acrylic Fibers: While cationic (basic) dyes are the primary choice for dyeing

acrylic fibers to achieve bright, deep shades with high fastness, disperse dyes can be

effectively used for pale to medium shades.[10][11] Disperse Red 54 exhibits a low dyeing rate

on acrylic fibers, which makes it more suitable for lighter coloration.[1] The dye uptake can be

enhanced by dyeing at higher temperatures (though shrinkage must be considered above
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110°C) or by using a carrier, which acts as a plasticizing agent to open the fiber structure.[10]

[12] The fastness properties of disperse dyes on acrylics are generally superior to those on

nylon, with washing fastness rated as very good and light fastness as good.[7]

Data Presentation
Table 1: Recommended Dyeing Parameters for C.I. Disperse Red 54

Parameter Nylon Fiber Acrylic Fiber Source

Dyeing Method
High-Temperature

Exhaust

Carrier or High-

Temperature Exhaust
[1][2][13]

Optimal pH 4.5 - 5.5 4.0 - 7.0 [3][14]

Temperature
95 - 100°C

(Atmospheric)

100 - 105°C (to avoid

shrinkage)
[9][10]

Auxiliaries
Dispersing Agent,

Leveling Agent

Dispersing Agent,

Carrier (optional),

Retarder (for

levelness)

[2][9][15]

Table 2: Fastness Properties of C.I. Disperse Red 54

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://nopr.niscpr.res.in/bitstream/123456789/32659/1/IJFTR%2014%283%29%20125-129.pdf
https://www.researchgate.net/publication/244636279_The_efficiency_of_various_carriers_on_the_dyeing_of_an_acrylic_fibre
http://dyes4dyeing.blogspot.com/2012/07/fastness-properties-of-disperse-dyes.html
https://www.benchchem.com/product/b1584396?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-red-54.html
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
http://textileengg.blogspot.com/2015/11/blog-post_28.html
https://www.colourinn.in/what-is-disperse-dyeing-a-complete-guide-to-dyeing-synthetics/
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-54.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Nylon_with_Disperse_Brown_1.pdf
https://nopr.niscpr.res.in/bitstream/123456789/32659/1/IJFTR%2014%283%29%20125-129.pdf
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Nylon_with_Disperse_Brown_1.pdf
https://chemicalformulaservices.com/product/dyeing-of-acrylic-fiber/
https://www.benchchem.com/product/b1584396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fastness Test Fiber Type AATCC Rating ISO Rating Source

Light (Xenon Arc) General - 6 - 7 [14]

Washing General 5 4 - 5 [1][14]

Nylon - Poor to Fair [7]

Acrylic - Very Good [7]

Sublimation

(Ironing)
General 4-5 4 [1][14]

Perspiration General 5 4 - 5 [1]

Rubbing

(Crocking) - Wet
General - 4 - 5 [14]

Rubbing

(Crocking) - Dry
General - 4 [14]

Note: Ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number

indicates better fastness.

Experimental Protocols
Protocol 1: Exhaust Dyeing of Nylon Fabric with C.I.
Disperse Red 54
Objective: To dye nylon fabric to a level, pale-to-medium shade using an atmospheric exhaust

dyeing method.

Materials and Equipment:

Nylon 6 or 6,6 fabric

C.I. Disperse Red 54 dye powder

Non-ionic dispersing agent

Leveling agent
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Acetic acid (to adjust pH)

Sodium hydrosulfite and non-ionic detergent (for reduction clearing, optional)

Laboratory dyeing machine (e.g., beaker dyer)

Beakers, graduated cylinders, and magnetic stirrer

pH meter

Deionized water

Methodology:

Fabric Preparation (Scouring):

Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.

Immerse the nylon fabric at a liquor-to-goods ratio (L:R) of 20:1.

Heat the bath to 70-80°C and run for 30 minutes to remove any oils or impurities.[9]

Rinse the fabric thoroughly with hot water, then cold water, until the rinse water is clear.[9]

Dye Dispersion and Bath Preparation:

Accurately weigh the required amount of Disperse Red 54 (e.g., 1.0% on weight of fabric,

owf).

Create a smooth paste with a small amount of dispersing agent and warm water (40-

50°C).[9] Gradually add more warm water while stirring to create a fine, stable dispersion.

Fill the dyeing vessel to the required volume (L:R 20:1) with deionized water.

Add 1 g/L dispersing agent and 0.5-1.0 g/L leveling agent to the dyebath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3][9]

Add the prepared dye dispersion to the bath and stir.
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Dyeing Process:

Introduce the scoured, wetted nylon fabric into the dye bath at 40-50°C.[9]

Raise the temperature to 95-100°C at a rate of 1-2°C per minute.[9]

Hold at this temperature for 45-60 minutes, ensuring gentle agitation.[9]

Cool the bath slowly to 60-70°C before draining.

Rinsing and After-treatment (Reduction Clearing):

Rinse the dyed fabric thoroughly with warm water, followed by cold water, to remove loose

surface dye.[9]

For improved wet fastness, a reduction clearing process is recommended. Prepare a new

bath with 2 g/L sodium hydrosulfite and 2 g/L non-ionic detergent.

Treat the fabric at 60-70°C for 15-20 minutes.[9]

Rinse thoroughly with hot and then cold water and dry.

Protocol 2: Carrier Dyeing of Acrylic Fabric with C.I.
Disperse Red 54
Objective: To dye acrylic fabric to a level, pale-to-medium shade using a carrier-assisted

exhaust dyeing method at the boil.

Materials and Equipment:

Acrylic fabric

C.I. Disperse Red 54 dye powder

Non-ionic dispersing agent

Dyeing carrier (e.g., benzyl alcohol based)
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Retarding agent (optional, for levelness)

Acetic acid and sodium acetate (for pH buffer)

Laboratory dyeing machine, beakers, pH meter, etc. (as in Protocol 1)

Methodology:

Fabric Preparation (Scouring):

Scour the acrylic fabric similarly to nylon (Protocol 1, Step 1) to remove spinning oils and

impurities.[16]

Dye Dispersion and Bath Preparation:

Prepare the dye dispersion as described in Protocol 1, Step 2.

Prepare the dyebath (L:R 20:1) with deionized water.

Add 1 g/L dispersing agent, 2-4 g/L dyeing carrier, and a retarding agent if necessary.

Create a buffer to maintain the pH at approximately 4.5 by adding acetic acid and sodium

acetate.[11]

Add the prepared dye dispersion to the bath.

Dyeing Process:

Introduce the scoured, wetted acrylic fabric into the dye bath at 60°C.

Raise the temperature to the boil (100°C) at a controlled rate of 1°C per minute. Careful

temperature control is critical for level dyeing of acrylics.[17]

Hold at the boil for 60-90 minutes.

Cool the bath slowly to 70°C (no faster than 1.5°C/min) before draining. Rapid cooling can

set creases in acrylic fabric.

Rinsing and After-treatment:
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Rinse the dyed fabric extensively, first in warm water (around 60°C) and then in cold

water, to remove all residual carrier and unfixed dye.

A final wash with a non-ionic detergent at 60°C for 15 minutes can be performed to further

improve fastness.

Rinse and dry the fabric.

Visualizations
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Caption: Experimental workflow for exhaust dyeing of nylon with Disperse Red 54.
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Caption: Experimental workflow for carrier dyeing of acrylic with Disperse Red 54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. textilelearner.net [textilelearner.net]

3. What is Disperse Dyeing? A Complete Guide to Dyeing Synthetics [colourinn.in]

4. Disperse Dye ~ Define Textile [definetextile.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. How to dye and procedure of dyeing for textile: DYEING NYLON WITH DISPERSE DYES
[dyes4dyeing.blogspot.com]

7. How to dye and procedure of dyeing for textile: FASTNESS PROPERTIES OF DISPERSE
DYES [dyes4dyeing.blogspot.com]

8. discoveryjournals.org [discoveryjournals.org]

9. benchchem.com [benchchem.com]

10. nopr.niscpr.res.in [nopr.niscpr.res.in]

11. resiltextiles.com [resiltextiles.com]

12. researchgate.net [researchgate.net]

13. Textile Knowledge [textileengg.blogspot.com]

14. epsilonpigments.com [epsilonpigments.com]

15. chemicalformulaservices.com [chemicalformulaservices.com]

16. How To Dye Acrylic Fiber - Industry News - News - Hangzhou Tiankun Chem Co.,Ltd
[china-dyestuff.com]

17. textilelearner.net [textilelearner.net]

To cite this document: BenchChem. [Application Notes: C.I. Disperse Red 54 Dyeing of
Nylon and Acrylic Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#application-of-disperse-red-54-in-nylon-
and-acrylic-fiber-dyeing]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1584396?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-54.html
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.colourinn.in/what-is-disperse-dyeing-a-complete-guide-to-dyeing-synthetics/
https://www.definetextile.com/2013/12/disperse-dye.html
https://www.alfa-chemistry.com/dyes/resources/understanding-disperse-dyes-mechanisms-applications-and-innovation-in-synthetic-textile-chemistry.html
http://dyes4dyeing.blogspot.com/2012/07/dyeing-nylon-with-disperse-dyes.html?m=1
http://dyes4dyeing.blogspot.com/2012/07/dyeing-nylon-with-disperse-dyes.html?m=1
http://dyes4dyeing.blogspot.com/2012/07/fastness-properties-of-disperse-dyes.html
http://dyes4dyeing.blogspot.com/2012/07/fastness-properties-of-disperse-dyes.html
https://discoveryjournals.org/discovery/current_issue/v58/n324/A10.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Nylon_with_Disperse_Brown_1.pdf
https://nopr.niscpr.res.in/bitstream/123456789/32659/1/IJFTR%2014%283%29%20125-129.pdf
https://resiltextiles.com/wp-content/uploads/simple-file-list/Technical-Tuesday/2019/TT-Acrylic-Fiber-Concluding-Part.pdf
https://www.researchgate.net/publication/244636279_The_efficiency_of_various_carriers_on_the_dyeing_of_an_acrylic_fibre
http://textileengg.blogspot.com/2015/11/blog-post_28.html
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-54.html
https://chemicalformulaservices.com/product/dyeing-of-acrylic-fiber/
https://www.china-dyestuff.com/news/how-to-dye-acrylic-fiber-28215158.html
https://www.china-dyestuff.com/news/how-to-dye-acrylic-fiber-28215158.html
https://textilelearner.net/dyeing-of-acrylic-with-basic-dyes/
https://www.benchchem.com/product/b1584396#application-of-disperse-red-54-in-nylon-and-acrylic-fiber-dyeing
https://www.benchchem.com/product/b1584396#application-of-disperse-red-54-in-nylon-and-acrylic-fiber-dyeing
https://www.benchchem.com/product/b1584396#application-of-disperse-red-54-in-nylon-and-acrylic-fiber-dyeing
https://www.benchchem.com/product/b1584396#application-of-disperse-red-54-in-nylon-and-acrylic-fiber-dyeing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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